2-bromo-N-(3-ethylphenyl)benzamide
Overview
Description
2-Bromo-N-(3-ethylphenyl)benzamide, also known as BEP, is an aromatic amide compound with a wide range of applications in scientific research. BEP is a valuable compound for researchers because of its unique reactivity and solubility properties. BEP is used in a variety of research applications, including synthesis, biochemical and physiological studies, and lab experiments. Additionally, the paper will explore the mechanism of action, biochemical and physiological effects, and potential future directions of BEP research.
Scientific Research Applications
1. Synthesis and Structural Analysis
A study by Saeed et al. (2020) explored the synthesis and structural characterization of 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, a derivative of 2-bromo-N-(3-ethylphenyl)benzamide. This research involved X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations, providing insights into the molecular interactions and stability of such compounds.
2. Antifungal Activity
Ienascu et al. (2018) researched novel molecules based on N-(2-bromo-phenyl)-2-hydroxy-benzamide, closely related to this compound, demonstrating their antifungal properties. They found these derivatives effective against phytopathogenic fungi and yeast, indicating potential applications in controlling fungal diseases (Ienascu et al., 2018).
3. Antimicrobial Activity
Another study by Ienascu et al. (2019) on derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide showed significant antimicrobial activity. These compounds were effective against various bacterial and fungal strains, highlighting their potential in developing new antimicrobial agents (Ienascu et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-N-(3-ethylphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO/c1-2-11-6-5-7-12(10-11)17-15(18)13-8-3-4-9-14(13)16/h3-10H,2H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVGKWOBCVJMQDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20351081 |
Source
|
| Record name | 2-bromo-N-(3-ethylphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20351081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
306745-90-4 |
Source
|
| Record name | 2-bromo-N-(3-ethylphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20351081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-4-[(4-fluorophenyl)methoxy]benzaldehyde](/img/structure/B1269866.png)
![4-[(3-Ethylphenyl)amino]-4-oxobutanoic acid](/img/structure/B1269878.png)
